synthesis of 3-tert-butyl-1-(3-chlorophenyl)-1H-pyrazol-5-amine
synthesis of 3-tert-butyl-1-(3-chlorophenyl)-1H-pyrazol-5-amine
An In-depth Technical Guide to the Synthesis of 3-tert-butyl-1-(3-chlorophenyl)-1H-pyrazol-5-amine
Abstract
This technical guide provides a comprehensive overview of the , a heterocyclic compound of significant interest in medicinal and agricultural chemistry.[1] The document details the strategic approach, focusing on the well-established cyclocondensation reaction between a β-ketonitrile and a substituted hydrazine.[2] It offers in-depth, step-by-step protocols for the synthesis of key precursors—Pivaloylacetonitrile and (3-chlorophenyl)hydrazine—and the final condensation reaction. The narrative emphasizes the rationale behind experimental choices, reaction mechanisms, and process optimization, aiming to equip researchers and drug development professionals with a robust and reproducible methodology.
Introduction and Strategic Overview
3-tert-butyl-1-(3-chlorophenyl)-1H-pyrazol-5-amine is a substituted 5-aminopyrazole. This class of compounds serves as a "privileged scaffold" in drug discovery, forming the core of numerous agents with anti-inflammatory, anti-cancer, and agrochemical properties.[1][2] The tert-butyl group at the C3 position enhances lipophilicity, a critical parameter for bioavailability, while the substituted phenyl ring at the N1 position allows for fine-tuning of the molecule's interaction with biological targets.[1]
The most versatile and widely adopted method for the synthesis of 5-aminopyrazoles is the condensation of β-ketonitriles with hydrazines.[2][3] This approach is favored for its high efficiency and the ready availability of starting materials.
Retrosynthetic Analysis
The synthesis strategy involves a convergent approach, where two key intermediates are prepared separately and then combined in a final cyclization step. The retrosynthetic breakdown of the target molecule is as follows:
Caption: Retrosynthetic pathway for the target molecule.
This guide will first detail the optimized synthesis of each precursor before addressing the final, pivotal cyclocondensation reaction.
Synthesis of Key Precursors
A robust synthesis of the target molecule relies on the high-purity preparation of its foundational building blocks.
Precursor I: Pivaloylacetonitrile (4,4-dimethyl-3-oxopentanenitrile)
Pivaloylacetonitrile is the β-ketonitrile that provides the C3-tert-butyl group and the C4-C5 backbone of the pyrazole ring.[4] Several methods exist for its preparation, with the Claisen-type condensation of an ester and a nitrile being a common and scalable approach.[5][6]
Rationale for Method Selection: The condensation of methyl pivalate with acetonitrile using a strong, non-nucleophilic base like sodium hydride (NaH) is selected for its high yield and relatively straightforward procedure.[4][5] The use of NaH ensures the deprotonation of acetonitrile to form the required nucleophile without competing side reactions.
Detailed Experimental Protocol:
-
Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, suspend sodium hydride (55 g, 80% dispersion in oil) in 500 mL of dry toluene.[5]
-
Addition of Ester: Add methyl pivalate (106 g, 0.914 mol) to the suspension and heat the mixture to 85°C.[5]
-
Nitrile Addition: Under vigorous stirring, add acetonitrile (77 g, 1.87 mol) dropwise over 4 hours. The reaction is exothermic, and hydrogen gas will evolve. Continue stirring at 85°C until hydrogen evolution ceases.[5]
-
Work-up: Cool the resulting thick slurry to room temperature. Carefully quench the reaction by adding 700 mL of water with vigorous stirring for 30 minutes. Separate the aqueous phase.[5]
-
Isolation: Cool the aqueous phase to 0°C in an ice bath and acidify to a pH of 1-2 with 31% hydrochloric acid. The product will precipitate as a white solid.[5]
-
Purification: Filter the solid, wash with ice-cold water until the filtrate is neutral, and dry under vacuum at 40°C to yield analytically pure pivaloylacetonitrile.[5]
| Property | Value | Reference |
| CAS Number | 59997-51-2 | [4] |
| Molecular Formula | C₇H₁₁NO | [7] |
| Molecular Weight | 125.17 g/mol | [7] |
| Appearance | White to cream crystalline powder | [7] |
| Melting Point | 66-69 °C | [7] |
| Boiling Point | 125-126 °C at 22 mmHg | [7] |
Table 1: Physicochemical Properties of Pivaloylacetonitrile.
Precursor II: (3-chlorophenyl)hydrazine Hydrochloride
(3-chlorophenyl)hydrazine is the hydrazine component that forms the N1-N2 bond of the pyrazole ring and introduces the 3-chlorophenyl substituent. It is typically synthesized from 3-chloroaniline via a two-step diazotization and reduction sequence.[8][9]
Rationale for Method Selection: The classical approach involving diazotization with sodium nitrite followed by reduction is reliable and well-documented. Using a reducing agent like sodium sulfite or sodium bisulfite is a common practice.[8][10]
Detailed Experimental Protocol:
-
Diazotization: Dissolve 3-chloroaniline (12.75 g, 0.1 mol) in a mixture of concentrated hydrochloric acid (30 mL) and water (30 mL). Cool the solution to -5 to 0°C in an ice-salt bath.[8]
-
Nitrite Addition: Slowly add a solution of sodium nitrite (7.5 g, 0.108 mol) in 20 mL of water dropwise, ensuring the temperature remains below 0°C. Stir for 30 minutes after the addition is complete to form the diazonium salt solution.
-
Reduction: In a separate flask, prepare a solution of sodium sulfite (25 g, 0.2 mol) in 100 mL of water, and cool it to 0°C. Slowly add the previously prepared diazonium salt solution to the sulfite solution, maintaining the temperature below 5°C.
-
Hydrolysis and Isolation: After the addition, allow the mixture to warm to room temperature and then heat it to 70°C for 1-2 hours. Acidify the solution with concentrated HCl. Upon cooling, (3-chlorophenyl)hydrazine hydrochloride will crystallize.
-
Purification: Filter the crystals, wash with a small amount of cold ethanol, and dry under vacuum.
| Property | Value |
| CAS Number | 2312-23-4 |
| Molecular Formula | C₆H₈Cl₂N₂ |
| Molecular Weight | 179.05 g/mol |
| Appearance | Off-white to light brown crystalline powder |
| Melting Point | 243-245 °C (decomposes) |
Table 2: Physicochemical Properties of (3-chlorophenyl)hydrazine Hydrochloride.
Core Synthesis: Cyclocondensation Reaction
This step involves the formation of the pyrazole ring through the reaction of the two key precursors.
Reaction Mechanism
The formation of 5-aminopyrazoles from β-ketonitriles and hydrazines is a classic example of a condensation-cyclization reaction.[2]
-
Hydrazone Formation: The reaction initiates with the nucleophilic attack of the terminal nitrogen atom of (3-chlorophenyl)hydrazine on the electrophilic carbonyl carbon of pivaloylacetonitrile. This is followed by dehydration to form a hydrazone intermediate.[2]
-
Intramolecular Cyclization: The second nitrogen atom of the hydrazone intermediate then performs a nucleophilic attack on the carbon of the nitrile group. This intramolecular cyclization step forms the five-membered pyrazole ring.[2]
-
Tautomerization: A final proton transfer (tautomerization) results in the stable, aromatic 5-aminopyrazole product.
Caption: Mechanism of 5-aminopyrazole formation.
Detailed Experimental Protocol
This protocol is adapted from general procedures for the synthesis of similar 5-aminopyrazole derivatives.[2][11]
-
Reactant Mixture: In a round-bottom flask, dissolve pivaloylacetonitrile (1.25 g, 10 mmol) and (3-chlorophenyl)hydrazine hydrochloride (1.79 g, 10 mmol) in 25 mL of ethanol or glacial acetic acid. The choice of an acidic solvent helps to catalyze the initial condensation step.
-
Reaction: Add a catalytic amount of concentrated hydrochloric acid (3-4 drops) if using ethanol. Heat the mixture to reflux (approximately 80-100°C) for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).
-
Isolation: After the reaction is complete, cool the mixture to room temperature. If the product precipitates, it can be collected by filtration. Otherwise, pour the reaction mixture into 100 mL of ice-cold water.
-
Neutralization: Neutralize the solution by slowly adding a saturated sodium bicarbonate solution or dilute ammonium hydroxide until the pH is approximately 7-8. This will precipitate the free amine product.
-
Purification: Filter the resulting solid, wash thoroughly with cold water to remove any inorganic salts, and dry under vacuum. The crude product can be further purified by recrystallization from an appropriate solvent system (e.g., ethanol/water or toluene) to yield the final product as a solid.
Characterization and Data
The final product, 3-tert-butyl-1-(3-chlorophenyl)-1H-pyrazol-5-amine, should be characterized using standard analytical techniques to confirm its structure and purity.
| Property | Expected Value / Data | Reference |
| Molecular Formula | C₁₃H₁₆ClN₃ | [12] |
| Molecular Weight | 249.74 g/mol | [12] |
| Appearance | Solid | [12] |
| ¹H NMR | Signals for tert-butyl, aromatic protons, amine (NH₂), and pyrazole ring proton. | - |
| ¹³C NMR | Signals for tert-butyl carbons, aromatic carbons, and pyrazole ring carbons. | - |
| Mass Spec (MS) | M+ peak at m/z ≈ 249/251 (due to Cl isotope) | [11]* |
Table 3: Properties and Expected Analytical Data for the Final Product. *Reference is for a similar nitro-analog, providing an expected fragmentation pattern.
Safety and Handling
-
Sodium Hydride: Highly flammable and reacts violently with water. Handle under an inert atmosphere (nitrogen or argon) and in a dry solvent.
-
Hydrazine Derivatives: Hydrazines are toxic and potential carcinogens. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated fume hood.
-
Nitriles: Acetonitrile and pivaloylacetonitrile are toxic. Avoid inhalation and skin contact.
-
Acids and Bases: Handle concentrated acids and bases with care.
All waste materials should be disposed of in accordance with institutional and local environmental regulations.
Conclusion
The is reliably achieved through a convergent strategy culminating in the cyclocondensation of pivaloylacetonitrile and (3-chlorophenyl)hydrazine. This guide provides a detailed, scientifically-grounded framework for this synthesis, from the preparation of key precursors to the final product. The methodologies described are robust and scalable, offering a solid foundation for researchers in the fields of medicinal chemistry and materials science to produce this valuable heterocyclic scaffold and its analogs.
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Lubelska, A., et al. (2022). New, Eco-Friendly Method for Synthesis of 3-Chlorophenyl and 1,1′-Biphenyl Piperazinylhexyl Trazodone Analogues with Dual 5-HT1A/5-HT7 Affinity and Its Antidepressant-like Activity. Molecules. [Link]
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